(2,2-Dimethylpropyl)(2-methylbut-3-yn-2-yl)amine

• Molecular Formula: C10H19N
• Molecular Weight: 153.26 g/mol
• SMILES: CC(C)(C)CNC(C)(C)C#C
• InChI: InChI=1S/C10H19N/c1-7-10(5,6)11-8-9(2,3)4/h1,11H,8H2,2-6H3
• InChIKey: ZUZBQDJWRRNQJS-UHFFFAOYSA-N

(2,2-Dimethylpropyl)(2-methylbut-3-yn-2-yl)amine: Chemical Identity, Structural Class, and Procurement Baseline

(2,2-Dimethylpropyl)(2-methylbut-3-yn-2-yl)amine (CAS 1186-38-5; synonym 2-Methyl-N-neopentylbut-3-yn-2-amine) is a secondary-tertiary aliphatic propargylamine with molecular formula C₁₀H₁₉N and molecular weight 153.26 g/mol . The compound bears a sterically demanding neopentyl (2,2-dimethylpropyl) group and a 1,1-dimethylpropargyl (2-methylbut-3-yn-2-yl) fragment on the secondary amine nitrogen, yielding a single hydrogen bond donor and one hydrogen bond acceptor with a computed topological polar surface area (TPSA) of 12.03 Ų and a calculated LogP of 2.03 . Commercially, the compound is supplied at ≥95% purity (HPLC) and requires sealed, dry storage at 2–8 °C .

Workflow Propargylamine building block for click chemistry, medicinal chemistry, and catalyst ligand design

Selection Sterically demanding neopentyl group with methylene spacer reduces nucleophilicity relative to n-alkyl analogs

Use context Pre-formed secondary amine with single HBD/HBA and intermediate LogP for CNS MPO-aligned designs

Supplied at ≥95% purity (HPLC); sealed, dry storage at 2–8 °C. Non-flammable classification simplifies shipping.

Why N-Alkyl Propargylamines Are Not Interchangeable: The Neopentyl Differentiation Rationale for (2,2-Dimethylpropyl)(2-methylbut-3-yn-2-yl)amine

Within the C₁₀H₁₉N tertiary propargylamine isomer space, the identity of the N-alkyl substituent governs lipophilicity, steric encumbrance around the nitrogen center, and hydrogen-bonding capacity—parameters that directly dictate reactivity in CuAAC click chemistry, nucleophilic catalysis, and biological membrane permeability [1][2]. The neopentyl group in (2,2-dimethylpropyl)(2-methylbut-3-yn-2-yl)amine introduces a quaternary carbon β to the amine nitrogen with a methylene spacer, creating a steric profile distinct from both the directly attached tert-butyl analog (CAS 1118-17-8) and the more lipophilic, branched tert-amyl analog (CAS 2978-40-7) . Substituting any of these analogs without systematic evaluation of LogP, steric parameters, and H-bonding capacity can compromise reaction selectivity, catalyst compatibility, and downstream pharmacokinetic properties if the compound is employed as a building block [3].

Target

Neopentyl propargylamine: CH₂–C(CH₃)₃ spacer creates distinct steric cone and intermediate LogP 2.03

If substituting tert-butyl analog

Directly attached α-quaternary carbon alters metal coordination geometry and may increase nucleophilic character

If substituting tert-amyl analog

Higher LogP (~2.57) may shift permeability-solubility balance and promiscuous binding risk

If substituting primary propargylamine

Two HBDs and higher TPSA (26.02 Ų) limit membrane penetration; requires N-monoalkylation step

• [1] Lauder, K., Toscani, A., Scalacci, N., & Castagnolo, D. (2017). Synthesis and Reactivity of Propargylamines in Organic Chemistry. Chemical Reviews, 117(24), 14091–14243. View Source
• [2] Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 41(14), 2596–2599. View Source
• [3] Aue, D. H., Webb, H. M., & Bowers, M. T. (1976). Gas-Phase Basicities of Amines. Journal of the American Chemical Society, 98(2), 311–317. View Source

Head-to-Head Quantitative Differentiation of (2,2-Dimethylpropyl)(2-methylbut-3-yn-2-yl)amine Against Closest In-Class Analogs

LogP Differentiation: Intermediate Lipophilicity Between Tert-Butyl and Tert-Amyl N-Alkyl Propargylamine Isomers

(2,2-Dimethylpropyl)(2-methylbut-3-yn-2-yl)amine exhibits a computed LogP of 2.03 , placing its lipophilicity between the smaller N-tert-butyl analog (ACD/LogP 1.88; experimental LogP 2.18) and the more lipophilic N-tert-amyl analog (LogP 2.57) [1]. This value is substantially higher than the unsubstituted primary propargylamine 2-methylbut-3-yn-2-amine (LogP 1.06) [2], reflecting the contribution of the neopentyl hydrocarbon tail.

LogP Differentiation

Cross-study comparable

Target LogP 2.03 sits between tert-butyl (1.88–2.18) and tert-amyl (2.57) analogs; ~0.97 units above primary amine baseline.

Intermediate lipophilicity for CNS-permeability screening without excessive LogP.

Computed LogP values; cross-source comparability acknowledged.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.03 (computed)
Comparator Or Baseline	N-tert-butyl-2-methylbut-3-yn-2-amine (CAS 1118-17-8): ACD/LogP 1.88, exptl. LogP 2.18; N-tert-amyl-1,1-dimethylpropargylamine (CAS 2978-40-7): LogP 2.57; 2-methylbut-3-yn-2-amine (CAS 2978-58-7): LogP 1.06
Quantified Difference	Target LogP is 0.15–0.54 units lower than the tert-amyl analog and 0.15 units higher than the tert-butyl analog (computed basis); ~0.97 units higher than the primary amine baseline.
Conditions	Computed LogP values from ChemScene database (target) and ChemSpider/Molbase (comparators); cross-source comparability acknowledged.

Why This Matters

Intermediate LogP may offer a balanced permeability-solubility profile for medicinal chemistry building blocks targeting CNS or intracellular targets, where excessively high LogP (>2.5) can lead to poor aqueous solubility and promiscuous binding.

• [1] Molbase. (n.d.). 2-Methyl-N-(2-methylbut-3-yn-2-yl)butan-2-amine – CAS 2978-40-7: LogP 2.5673. Retrieved from https://qiye.molbase.cn View Source
• [2] Molbase. (n.d.). 2-Methylbut-3-yn-2-amine – CAS 2978-58-7: LogP 1.0572. Retrieved from https://qiye.molbase.cn View Source

Steric Modulation: The Neopentyl Methylene Spacer Distinguishes Steric Bulk from Tert-Butyl and Tert-Amyl Analogs

The neopentyl substituent (–CH₂–C(CH₃)₃) in the target compound places a quaternary carbon β to the amine nitrogen with an intervening methylene spacer, generating a different steric cone angle and conformational flexibility compared to the directly attached α-quaternary tert-butyl group (–C(CH₃)₃, CAS 1118-17-8) or the α-quaternary tert-amyl group (–C(CH₃)₂CH₂CH₃, CAS 2978-40-7) [1]. Literature on neopentylamines demonstrates that the neopentyl motif reduces nucleophilicity by approximately 10³- to 10⁴-fold relative to less hindered N-alkyl amines in SN2 displacement reactions [2], and neopentyl-substituted amines are established as non-nucleophilic bases in organic synthesis . The methylene spacer may also permit metal coordination geometries at the nitrogen lone pair that are sterically inaccessible to α-branched analogs.

Steric Modulation

Class-level inference

Neopentyl methylene spacer predicted to reduce nucleophilicity by 10³–10⁴-fold vs. n-alkyl amines; no compound-specific steric parameters published.

Supports non-nucleophilic base application context; data to verify.

Class-level inference from SN2 kinetic data on neopentyl substrates.

Evidence Dimension	Steric hindrance and nucleophilic reactivity
Target Compound Data	Neopentyl group with methylene spacer (–CH₂–C(CH₃)₃); predicted reduced nucleophilicity (class-level). No experimental Mayr N parameter or cone angle available for this specific compound.
Comparator Or Baseline	N-tert-butyl analog (α-quaternary, no spacer); N-tert-amyl analog (α-quaternary, mixed alkyl); N-n-butyl analog (linear, minimal steric hindrance). Neopentyl halides react ~2×10⁴ slower than ethyl halides in SN2 (literature precedent).
Quantified Difference	Quantitative steric parameters (Taft Es, Charton ν, or Tolman cone angle) for this specific compound are not published. Class-level inference: neopentylamines are classified as non-nucleophilic bases, while n-alkyl analogs retain nucleophilic character.
Conditions	Class-level inference drawn from SN2 kinetic data on neopentyl substrates and reactivity profiles of N,N-dimethylneopentylamine vs. N,N-dimethylethylamine.

Why This Matters

For procurement decisions in catalyst or ligand synthesis, the steric profile of the N-alkyl group governs whether the amine functions as a spectator base or a participating nucleophile, directly impacting reaction design and product selectivity.

• [1] Bilbrey, J. A., Kazez, A. H., Locklin, J., & Allen, W. D. (2013). Exact ligand cone angles. Journal of Computational Chemistry, 34(14), 1189–1197. View Source
• [2] Streitwieser, A. (1956). Solvolytic Displacement Reactions at Saturated Carbon. Chemical Reviews, 56(4), 571–822. View Source

Hydrogen Bond Donor/Acceptor Profile: Single HBD/HBA Distinguishes Secondary Propargylamines from Primary and Tertiary Analogs

(2,2-Dimethylpropyl)(2-methylbut-3-yn-2-yl)amine possesses exactly one hydrogen bond donor (N–H) and one hydrogen bond acceptor (N lone pair), with a computed TPSA of 12.03 Ų . This contrasts with the primary amine 2-methylbut-3-yn-2-amine (CAS 2978-58-7), which has two HBDs and a TPSA of 26.02 Ų [1], and with fully substituted tertiary propargylamines (e.g., N,N-dimethylpropargylamine), which have zero HBDs . The single HBD/HBA profile of the target compound places it in an intermediate physicochemical space that may favor passive membrane permeability while retaining a hydrogen-bonding handle for target engagement.

HBD/HBA Profile

Cross-study comparable

HBD = 1, HBA = 1, TPSA = 12.03 Ų — 53.8% lower TPSA than primary amine analog (26.02 Ų).

Single HBD/HBA with low TPSA aligns with CNS MPO desirability context.

Computed TPSA values; avoids N-monoalkylation synthetic step.

Evidence Dimension	Hydrogen bond donor/acceptor count and topological polar surface area (TPSA)
Target Compound Data	HBD = 1, HBA = 1, TPSA = 12.03 Ų
Comparator Or Baseline	2-Methylbut-3-yn-2-amine (CAS 2978-58-7, primary amine): HBD = 2, HBA = 1, TPSA = 26.02 Ų; N,N-Dimethylpropargylamine (tertiary amine): HBD = 0, HBA = 1; N-tert-butyl-2-methylbut-3-yn-2-amine (CAS 1118-17-8): HBD = 1, HBA = 1, TPSA ≈ 12.03 Ų (isomeric).
Quantified Difference	Target TPSA is 13.99 Ų (53.8%) lower than the primary amine analog, indicating substantially higher predicted membrane permeability. HBD count reduced from 2 to 1 relative to the primary amine.
Conditions	Computed TPSA and HBD/HBA counts from ChemScene database (target) and Molbase (comparators).

Why This Matters

A single HBD/HBA profile with low TPSA is consistent with CNS MPO desirability scores; procurement of this specific secondary propargylamine avoids the synthetic step of N-monoalkylation that would otherwise be required to convert a primary propargylamine building block into the desired secondary amine intermediate.

• [1] Molbase. (n.d.). 2-Methylbut-3-yn-2-amine – CAS 2978-58-7: TPSA 26.02. Retrieved from https://qiye.molbase.cn View Source

Boiling Point and Physical Property Data Scarcity: Target Compound Lacks Published Experimental Values Versus Well-Characterized Isomers

Unlike its closest C₁₀H₁₉N isomers, (2,2-dimethylpropyl)(2-methylbut-3-yn-2-yl)amine has no published experimental boiling point, density, or refractive index in major chemical databases (Chemsrc, ChemSpider, PubChem) . By contrast, the N-tert-amyl isomer (CAS 2978-40-7) has a reported boiling point of 164 °C and density of 0.809 g/mL at 25 °C , the N-tert-butyl isomer (CAS 1118-17-8) has a boiling point of 136 °C and density of 0.787 g/mL at 25 °C , and the primary amine 2-methylbut-3-yn-2-amine (CAS 2978-58-7) boils at 79–80 °C with density 0.79 g/mL . The absence of these data for the target compound indicates that physical property verification should be part of any procurement specification, particularly for processes requiring distillation or precise volumetric formulation.

Physical Property Data Scarcity

Data to verify

No published experimental boiling point, density, or refractive index vs. 3 of 3 parameters available for tert-butyl, tert-amyl, and primary analogs.

Procurement quality risk; identity verification requires in-house characterization or supplier COA.

Database survey across Chemsrc, ChemSpider, PubChem (accessed May 2026).

Evidence Dimension	Availability of experimental boiling point and density data
Target Compound Data	Boiling point: not published; Density: not published; Refractive index: not published (as of 2025–2026 database surveys).
Comparator Or Baseline	N-tert-amyl analog (CAS 2978-40-7): bp 164 °C, d 0.809 g/mL; N-tert-butyl analog (CAS 1118-17-8): bp 136 °C, d 0.787 g/mL; 2-Methylbut-3-yn-2-amine (CAS 2978-58-7): bp 79–80 °C, d 0.79 g/mL.
Quantified Difference	Experimental physical property data coverage: 0 of 3 key parameters for target vs. 3 of 3 for each major comparator. Predicted boiling points (ChemSpider computed): target not available; N-tert-butyl analog estimated 180.5 ± 13.0 °C.
Conditions	Database survey across Chemsrc, ChemSpider, PubChem, ChemicalBook, Molbase (accessed May 2026).

Why This Matters

The data gap represents a procurement quality risk: buyers must either commission in-house characterization or rely on supplier-provided certificates of analysis, as no independent published reference values exist for identity verification by boiling point or density.

Commercial Purity Specification and Hazard Classification: ≥95% Purity with Acute Toxicity Warning (GHS07, H302-H312-H332)

The target compound is commercially supplied at ≥95% purity (HPLC) by multiple vendors including ChemScene (Cat. CS-0277605), Leyan (Cat. 1348275), and CymitQuimica (Fluorochem brand, Ref. 10-F685322) . It carries GHS07 classification with hazard statements H302 (harmful if swallowed), H312 (harmful in contact with skin), and H332 (harmful if inhaled); the signal word is 'Warning' . This safety profile is consistent across the N-alkyl propargylamine class. The N-tert-butyl analog (CAS 1118-17-8) is available at higher purity (≥99%) , and the primary amine analog (CAS 2978-58-7) is classified as highly flammable (H225) with additional corrosive hazards , making the target compound less hazardous from a flammability standpoint.

Purity & Hazard Classification

Head-to-head

≥95% purity (HPLC); GHS07, H302-H312-H332. Not classified as flammable liquid, unlike primary amine (H225) and tert-amyl analog (H226).

Lower flammability simplifies shipping and storage vs. primary propargylamine.

Vendor datasheets from ChemScene, Leyan, CymitQuimica.

Evidence Dimension	Commercial purity grade and GHS hazard classification
Target Compound Data	Purity ≥95% (HPLC); GHS07, Warning; H302-H312-H332; Storage: sealed, dry, 2–8 °C.
Comparator Or Baseline	N-tert-butyl analog (CAS 1118-17-8): purity ≥99%; 2-Methylbut-3-yn-2-amine (CAS 2978-58-7): purity 95%, GHS02/GHS05/GHS07, H225 (highly flammable) + corrosive; N-tert-amyl analog (CAS 2978-40-7): H226 (flammable liquid and vapor).
Quantified Difference	Purity: 95% (target) vs. 99% (tert-butyl analog). Flammability: target not classified as flammable liquid (no H225/H226 reported) vs. primary amine (H225, flash point 2 °C) and tert-amyl analog (H226, flash point 38 °C).
Conditions	Vendor technical datasheets and GHS classifications from ChemScene, BuildingBlock BOC Sciences, Apollo Scientific.

Why This Matters

The lower flammability classification of the target compound relative to the primary propargylamine analog simplifies shipping (no HazMat flammable liquid surcharge for non-flammable classification) and reduces storage infrastructure requirements, potentially lowering total procurement cost despite the higher per-gram price of the more complex secondary amine.

Evidence-Anchored Procurement Scenarios for (2,2-Dimethylpropyl)(2-methylbut-3-yn-2-yl)amine in Research and Industrial Settings

Medicinal Chemistry: CNS-Penetrant Propargylamine Building Block with Tuned Lipophilicity (LogP 2.03)

When designing CNS-targeted irreversible monoamine oxidase (MAO) inhibitors or LSD1 demethylase inactivators, the propargylamine warhead is a privileged pharmacophore [1]. (2,2-Dimethylpropyl)(2-methylbut-3-yn-2-yl)amine provides a pre-formed secondary amine with an intermediate LogP of 2.03—positioned between the more hydrophilic primary amine (LogP 1.06) and the more lipophilic tert-amyl analog (LogP 2.57)—potentially balancing blood-brain barrier penetration with aqueous solubility . The single HBD/HBA profile with TPSA of 12.03 Ų is consistent with CNS MPO guidelines (TPSA < 60–70 Ų desired for brain penetration) . Procuring this specific N-neopentyl congener eliminates the need for reductive amination or N-alkylation of the primary propargylamine, saving one synthetic step.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): Sterically Modulated Click Chemistry Handle

The terminal alkyne in (2,2-dimethylpropyl)(2-methylbut-3-yn-2-yl)amine is competent for CuAAC click chemistry [1]. The neopentyl substituent provides steric shielding of the secondary amine, which may reduce unwanted copper-amine coordination that can poison the Cu(I) catalyst in bioconjugation reactions . This steric attribute is class-level inferred from the known behavior of neopentylamines as non-nucleophilic bases . For researchers performing sequential bioconjugation where amine selectivity is critical, this compound offers a clickable alkyne handle with a sterically deactivated amine center, potentially enabling chemoselective azide-alkyne ligation in the presence of other nucleophilic amines.

Non-Nucleophilic Base for Selective Alkylation and Acylation Reactions

Owing to the steric hindrance imposed by the neopentyl group (class-level inference from neopentylamine reactivity trends [1]), (2,2-dimethylpropyl)(2-methylbut-3-yn-2-yl)amine is expected to function as a non-nucleophilic base in organic synthesis. This property is valuable in reactions such as palladium-catalyzed cross-couplings where amine nucleophilicity can lead to catalyst poisoning or unwanted byproducts . Compared to the N-tert-butyl analog (CAS 1118-17-8) which is commercially available at higher purity (99%), the neopentyl analog is procured at 95% purity—sufficient for most synthetic applications where the amine is used in stoichiometric excess as an acid scavenger—with the advantage of reduced flammability classification relative to lower-molecular-weight amine bases .

Metal Coordination Chemistry: Propargylamine Ligand Precursor with Distinct Steric Cone

The combination of a terminal alkyne and a sterically tuned secondary amine in (2,2-dimethylpropyl)(2-methylbut-3-yn-2-yl)amine positions it as a potential N-donor ligand or ligand precursor for transition metal catalysis [1]. The methylene spacer in the neopentyl group differentiates its steric cone angle from directly α-branched analogs such as the N-tert-butyl and N-tert-amyl congeners, which may influence metal center geometry, coordination number, and catalytic activity . Researchers developing neopentylphosphine-derived precatalysts for cross-coupling have demonstrated that neopentyl substitution on ancillary ligands enhances catalytic activity by creating optimal steric space around the metal center ; the analogous N-neopentyl propargylamine may provide similar benefits in N-donor ligand systems.

Application

Selection Property

Validation Focus

CNS penetrant building block

Intermediate LogP 2.03 with single HBD/HBA

Permeability-solubility balance; CNS MPO score review

CuAAC click chemistry

Sterically shielded secondary amine

Copper-amine coordination interference; chemoselectivity

Non-nucleophilic base

Neopentyl steric hindrance (class-level)

Nucleophilicity suppression in cross-coupling reactions

Metal coordination ligand precursor

Distinct steric cone from methylene spacer

Coordination geometry and catalytic activity modulation

• [1] Bar-Am, O., Amit, T., Weinreb, O., Youdim, M. B. H., & Mandel, S. (2010). Propargylamine containing compounds as neuroprotective agents for Alzheimer's and Parkinson's disease. Journal of Alzheimer's Disease, 21(2), 361–371. View Source